Cas no 1420804-56-3 (3-Methoxypropyl Z-L-Alaninamide)

• Product Name: 3-Methoxypropyl Z-L-Alaninamide
• CAS No: 1420804-56-3
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 3041931
• Update Time: 2025-07-22

3-Methoxypropyl Z-L-Alaninamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxypropyl Z-L-Alaninamide
• benzyl N-[(2S)-1-(3-methoxypropylamino)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C15H22N2O4/c1-12(14(18)16-9-6-10-20-2)17-15(19)21-11-13-7-4-3-5-8-13/h3-5,7-8,12H,6,9-11H2,1-2H3,(H,16,18)(H,17,19)/t12-/m0/s1
• InChI Key： SAVSELWCSLOACS-LBPRGKRZSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@@H](C)C(NCCCOC)=O

Additional information on 3-Methoxypropyl Z-L-Alaninamide

Comprehensive Analysis of 3-Methoxypropyl Z-L-Alaninamide (CAS No. 1420804-56-3): Properties, Applications, and Industry Insights

The compound 3-Methoxypropyl Z-L-Alaninamide (CAS No. 1420804-56-3) is a specialized peptide derivative gaining attention in pharmaceutical and biochemical research. With the increasing demand for peptide-based therapeutics and custom amino acid derivatives, this molecule has emerged as a valuable intermediate in drug discovery and organic synthesis. Its unique structure combines a Z-protected alanine moiety with a 3-methoxypropyl group, offering versatility in synthetic applications.

Researchers and manufacturers frequently search for CAS 1420804-56-3 suppliers, 3-Methoxypropyl Z-L-Alaninamide synthesis, and Z-L-Alaninamide applications, reflecting its growing importance in the fine chemicals market. The compound's molecular formula (C₁₄H₂₀N₂O₄) and weight (280.32 g/mol) make it particularly useful for creating peptide conjugates and bioactive molecules. Recent studies highlight its potential in developing targeted drug delivery systems, aligning with the pharmaceutical industry's focus on precision medicine.

From a technical perspective, 3-Methoxypropyl Z-L-Alaninamide exhibits excellent solubility in common organic solvents like DMSO and methanol, which facilitates its use in solid-phase peptide synthesis (SPPS). This characteristic addresses a common challenge researchers face when working with protected amino acid derivatives. The compound's stability under various pH conditions makes it suitable for multi-step synthetic routes, a feature highly valued in process chemistry optimization.

The current market trend shows rising interest in custom peptide building blocks, with 1420804-56-3 being frequently requested by contract research organizations (CROs). Analytical data from HPLC and mass spectrometry confirms the compound's high purity (>98%), meeting the stringent requirements of GMP-compliant production. This quality standard positions it as a reliable choice for preclinical development stages, where consistency is paramount.

Innovative applications of Z-L-Alaninamide derivatives are being explored in bioconjugation chemistry, particularly for creating antibody-drug conjugates (ADCs). The 3-methoxypropyl side chain offers improved pharmacokinetic properties compared to standard protecting groups, addressing a key concern in peptide drug bioavailability. These advancements respond to frequent search queries about peptide modification techniques and enhancing drug stability.

Storage and handling recommendations for CAS 1420804-56-3 follow standard protocols for amino acid derivatives: maintaining at -20°C in airtight containers with desiccants. Proper storage ensures the compound's longevity, which is crucial for research reproducibility - a hot topic in scientific communities. The material safety data sheet (MSDS) provides comprehensive guidance for safe laboratory practices when working with this compound.

Future research directions for 3-Methoxypropyl Z-L-Alaninamide may focus on its potential in green chemistry applications, particularly in solvent-free peptide coupling methods. The compound's structural features make it an interesting candidate for developing sustainable synthetic methodologies, aligning with the pharmaceutical industry's push toward environmentally friendly processes. This aspect addresses growing concerns about sustainable chemical production in academic and industrial settings.

For researchers investigating peptide mimetics or structure-activity relationships, 1420804-56-3 offers valuable opportunities for molecular modification. The presence of both Z-protection and methoxypropyl groups allows for selective deprotection strategies, enabling precise control over molecular architecture. These characteristics make it particularly relevant for studies on conformational analysis and molecular recognition.

In analytical applications, 3-Methoxypropyl Z-L-Alaninamide serves as an excellent reference standard for HPLC method development and mass spectrometry calibration. Its well-defined chromatographic behavior helps researchers optimize separation conditions for complex peptide mixtures. This utility responds to frequent inquiries about analytical method validation in peptide research, a critical requirement for regulatory submissions.

The commercial availability of CAS 1420804-56-3 through specialized fine chemical suppliers has expanded in recent years, reflecting its adoption in diverse research programs. Pricing trends indicate stable demand, with bulk quantities becoming more accessible for scale-up studies. This availability supports the compound's use in medicinal chemistry campaigns and high-throughput screening initiatives.

From a regulatory perspective, 3-Methoxypropyl Z-L-Alaninamide falls under standard classification for research chemicals, with proper documentation available for international shipping compliance. Researchers often search for information about import/export regulations for peptide intermediates, making this an important consideration for global collaboration projects.

Emerging publications suggest novel applications of Z-L-Alaninamide derivatives in material science, particularly in designing bioinspired polymers. The compound's ability to participate in hydrogen bonding networks makes it interesting for developing functional biomaterials. This interdisciplinary potential addresses growing interest in convergence research across chemistry and materials engineering.

Technical support for working with 1420804-56-3 typically includes guidance on coupling reagent selection and reaction optimization, responding to common challenges in peptide synthesis. Suppliers often provide detailed technical bulletins covering recommended reaction conditions and purification methods, valuable resources for both novice and experienced researchers.

As the field of peptide therapeutics continues to grow, 3-Methoxypropyl Z-L-Alaninamide maintains its relevance through adaptable chemistry and proven performance. Its balanced properties address multiple pain points in peptide drug development, from synthetic accessibility to functional versatility. Ongoing research will likely uncover additional applications for this compound in cutting-edge biopharmaceutical innovations.